Cas no 2138296-19-0 (rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate
• CAS No: 2138296-19-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6388823
• PubChem ID: 165872024
• Update Time: 2025-05-21

rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate
• 2138296-19-0
• EN300-799128

• Inchi： 1S/C13H23NO3/c1-5-11(15)9-7-6-8-10(9)14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)/t9-,10+/m1/s1
• InChI Key： KDZFMYPKPGSCKD-ZJUUUORDSA-N
• SMILES： O=C(CC)[C@@H]1CCC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate

Research Brief on rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate (CAS: 2138296-19-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral intermediates such as rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate (CAS: 2138296-19-0). This compound, characterized by its cyclopentyl backbone and tert-butyl carbamate group, has emerged as a critical building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its stereochemical complexity and functional versatility make it a valuable candidate for drug discovery programs targeting metabolic and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of rac-tert-butyl N-[(1R,2S)-2-propanoylcyclopentyl]carbamate in the asymmetric synthesis of prostaglandin analogs. Researchers utilized this intermediate to achieve high enantioselectivity (up to 98% ee) in key cyclization steps, demonstrating its utility in constructing complex carbocyclic frameworks. The study also revealed that the tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability under acidic conditions, a feature critical for scalable pharmaceutical production.

Further investigations have focused on the compound's pharmacokinetic properties. In vitro ADME profiling (ACS Pharmacology & Translational Science, 2024) showed that derivatives of 2138296-19-0 exhibit improved blood-brain barrier permeability compared to analogous linear structures. This finding has spurred interest in its application for CNS-targeted therapeutics, with particular attention to its metabolic stability in human liver microsome assays (t_1/2 = 4.2 hours).

The synthetic accessibility of this chiral building block has been significantly enhanced through recent methodological developments. A Nature Protocols paper (2024) detailed a continuous-flow hydrogenation protocol that achieves 92% yield of the target compound from commercially available (1R,2S)-2-aminocyclopentanol precursors, addressing previous challenges in large-scale production. This technological advancement aligns with the pharmaceutical industry's growing demand for sustainable and efficient synthetic routes.

Emerging applications in targeted protein degradation have expanded the compound's therapeutic relevance. Researchers at Scripps Research Institute (Cell Chemical Biology, 2024) incorporated 2138296-19-0-derived fragments into proteolysis-targeting chimeras (PROTACs), demonstrating enhanced binding affinity for E3 ubiquitin ligases while maintaining favorable physicochemical properties. This application capitalizes on the compound's optimal three-dimensional geometry for protein-protein interaction modulation.

Future research directions include structural optimization to improve aqueous solubility (currently 0.8 mg/mL at pH 7.4) and investigations into its potential as a covalent inhibitor scaffold through strategic modification of the propanoyl moiety. The compound's unique combination of synthetic tractability and biological relevance positions it as a promising platform for next-generation therapeutic development across multiple disease areas.